molecular formula C6H4F3N3O2 B8709673 3-Amino-5-trifluoromethylpyrazine-2-carboxylic acid

3-Amino-5-trifluoromethylpyrazine-2-carboxylic acid

Cat. No. B8709673
M. Wt: 207.11 g/mol
InChI Key: OZMUCSYTBBYNTK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Amino-5-trifluoromethylpyrazine-2-carboxylic acid is a useful research compound. Its molecular formula is C6H4F3N3O2 and its molecular weight is 207.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Amino-5-trifluoromethylpyrazine-2-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Amino-5-trifluoromethylpyrazine-2-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-Amino-5-trifluoromethylpyrazine-2-carboxylic acid

Molecular Formula

C6H4F3N3O2

Molecular Weight

207.11 g/mol

IUPAC Name

3-amino-5-(trifluoromethyl)pyrazine-2-carboxylic acid

InChI

InChI=1S/C6H4F3N3O2/c7-6(8,9)2-1-11-3(5(13)14)4(10)12-2/h1H,(H2,10,12)(H,13,14)

InChI Key

OZMUCSYTBBYNTK-UHFFFAOYSA-N

Canonical SMILES

C1=C(N=C(C(=N1)C(=O)O)N)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirring solution of 3-amino-5-trifluoromethyl-pyrazine-2-carboxylic acid ethyl ester (Intermediate 1) (0.5 g, 2.126 mmol) in dry ethanol (5 ml), 2M NaOH (5.32 ml, 10.63 mmol) was added. The yellow solution was stirred at RT. After 5 minutes, the reaction mixture was poured into water (15 ml) and the pH adjusted to pH 6 by addition of 1M HCl. The yellow precipitate formed was filtered under vacuum and dried to yield the title compound. 1H NMR (400 MHz, DMSO-d6) δ 13.65 (1H, s), 8.3 (1H, s), 7.86 (2H, br s)
Name
3-amino-5-trifluoromethyl-pyrazine-2-carboxylic acid ethyl ester
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
Intermediate 1
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
5.32 mL
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Quantity
15 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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